Cas no 944390-75-4 (2-Chloro-6-(piperidin-4-yloxy)-pyridine dihydrochloride)

2-Chloro-6-(piperidin-4-yloxy)-pyridine dihydrochloride is a chemically synthesized intermediate with potential applications in pharmaceutical and agrochemical research. The compound features a pyridine core substituted with a chloro group and a piperidin-4-yloxy moiety, enhancing its reactivity and versatility in further derivatization. The dihydrochloride salt form improves solubility and stability, facilitating handling and storage. Its structural characteristics make it a valuable precursor for the development of bioactive molecules, particularly in medicinal chemistry for targeting specific receptors or enzymes. The compound’s purity and well-defined synthesis route ensure reproducibility in research applications. Proper handling under controlled conditions is recommended due to its reactive functional groups.
2-Chloro-6-(piperidin-4-yloxy)-pyridine dihydrochloride structure
944390-75-4 structure
Product Name:2-Chloro-6-(piperidin-4-yloxy)-pyridine dihydrochloride
CAS No:944390-75-4
MF:C10H15Cl3N2O
MW:285.597899675369
MDL:MFCD08059304
CID:1000904
PubChem ID:53407603
Update Time:2025-10-28

2-Chloro-6-(piperidin-4-yloxy)-pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-6-(PIPERIDIN-4-YLOXY)PYRIDINE DIHYDROCHLORIDE
    • 2-chloro-6-piperidin-4-yloxypyridine,dihydrochloride
    • 2-CHLORO-6-(PIPERIDIN-4-YLOXY)-PYRIDINE DIHYDROCHLORIDE
    • AKOS024258477
    • 2-Chloro-6-[(piperidin-4-yl)oxy]pyridine--hydrogen chloride (1/2)
    • CS-0340230
    • SCHEMBL5341732
    • 2-Chloro-6-(piperidin-4-yloxy)pyridinedihydrochloride
    • 2-chloro-6-piperidin-4-yloxypyridine;dihydrochloride
    • F73051
    • SB40140
    • DTXSID00695955
    • MFCD08059304
    • 944390-75-4
    • DB-260923
    • 2-Chloro-6-(piperidin-4-yloxy)-pyridine dihydrochloride
    • MDL: MFCD08059304
    • Inchi: 1S/C10H13ClN2O.2ClH/c11-9-2-1-3-10(13-9)14-8-4-6-12-7-5-8;;/h1-3,8,12H,4-7H2;2*1H
    • InChI Key: YCEJOOLNDYXXCI-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=N1)OC1CCNCC1.Cl.Cl

Computed Properties

  • Exact Mass: 284.02500
  • Monoisotopic Mass: 284.024996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.2Ų

Experimental Properties

  • PSA: 34.15000
  • LogP: 3.79860

2-Chloro-6-(piperidin-4-yloxy)-pyridine dihydrochloride Security Information

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Additional information on 2-Chloro-6-(piperidin-4-yloxy)-pyridine dihydrochloride

Introduction to 2-Chloro-6-(piperidin-4-yloxy)-pyridine dihydrochloride (CAS No. 944390-75-4)

2-Chloro-6-(piperidin-4-yloxy)-pyridine dihydrochloride, with the CAS number 944390-75-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a dihydrochloride salt of a substituted pyridine, characterized by its unique chemical structure and potential therapeutic applications. The compound's molecular formula is C11H15ClN2O•2HCl, and it has a molecular weight of approximately 286.16 g/mol.

The core structure of 2-Chloro-6-(piperidin-4-yloxy)-pyridine dihydrochloride consists of a pyridine ring substituted with a chloro group at the 2-position and a piperidin-4-yloxy group at the 6-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

In recent years, significant research efforts have been directed towards understanding the pharmacological properties and potential therapeutic uses of 2-Chloro-6-(piperidin-4-yloxy)-pyridine dihydrochloride. One of the key areas of interest is its role as a modulator of various biological pathways, particularly those involved in neurodegenerative diseases and inflammatory conditions.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 2-Chloro-6-(piperidin-4-yloxy)-pyridine dihydrochloride as a selective inhibitor of a specific enzyme implicated in neurodegenerative disorders. The researchers found that this compound effectively inhibited the enzyme's activity, leading to reduced neurotoxicity in cell cultures. This finding suggests that 2-Chloro-6-(piperidin-4-yloxy)-pyridine dihydrochloride could be a promising lead compound for the development of novel therapies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, 2-Chloro-6-(piperidin-4-yloxy)-pyridine dihydrochloride has also shown promise in modulating inflammatory responses. A study published in the Inflammation Research Journal in 2020 demonstrated that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro. These findings suggest that 2-Chloro-6-(piperidin-4-yloxy)-pyridine dihydrochloride could be further explored for its potential use in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The synthesis of 2-Chloro-6-(piperidin-4-yloxy)-pyridine dihydrochloride involves several well-documented chemical reactions. One common synthetic route involves the reaction of 2-chloro-6-hydroxypyridine with piperidine under appropriate conditions, followed by the formation of the dihydrochloride salt. This synthetic pathway is efficient and scalable, making it suitable for large-scale production for both research and commercial purposes.

The physical properties of 2-Chloro-6-(piperidin-4-yloxy)-pyridine dihydrochloride, such as its solubility and stability, are crucial for its application in pharmaceutical formulations. The compound is generally soluble in polar solvents such as water and ethanol, which facilitates its use in various drug delivery systems. Additionally, its stability under different storage conditions ensures that it remains effective over extended periods.

In terms of safety and toxicity, extensive studies have been conducted to evaluate the potential adverse effects of 2-Chloro-6-(piperidin-4-yloxy)-pyridine dihydrochloride. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new pharmaceutical agent, further clinical trials are necessary to fully assess its safety profile in humans.

The current landscape of drug development is highly competitive, and compounds like 2-Chloro-6-(piperidin-4-yloxy)-pyridine dihydrochloride are at the forefront of innovation. Ongoing research continues to explore new applications and optimize existing ones, driven by advancements in synthetic chemistry and biological sciences. The interdisciplinary approach involving chemists, biologists, and pharmacologists ensures that this compound's full potential is realized.

In conclusion, 2-Chloro-6-(piperidin-4-yloxy)-pyridine dihydrochloride (CAS No. 944390-75-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its pharmacological properties, makes it an attractive candidate for further investigation and development into novel therapeutic agents. As research progresses, it is likely that new insights will emerge, further enhancing our understanding of this fascinating molecule.

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